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Compound of Interest

Compound Name: Fidaxomicin-d7

Cat. No.: B15557105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and appearance of
Fidaxomicin-d7 powder, a deuterated analog of the antibiotic Fidaxomicin. The information
presented herein is critical for researchers and professionals involved in the development,
formulation, and quality control of this pharmaceutical compound.

Physical State and Appearance

Fidaxomicin-d7 is a synthetic, stable isotope-labeled compound that exists as a solid powder

at ambient temperature and pressure.[1] Its appearance is consistently described as a white to
off-white or light yellow powder.[1][2] This characteristic is a key identification parameter for the
substance in a laboratory setting.

Physicochemical Properties

A summary of the key physicochemical properties of Fidaxomicin-d7 is presented in the table
below. These data are essential for a variety of applications, including analytical method
development, formulation studies, and regulatory submissions.
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Property Value Reference
Physical State Solid Powder [1]
White to light yellow or white to
Appearance _
off-white powder
Molecular Formula Cs2He7D7Cl201s
Molecular Weight 1065.08 g/mol

Experimental Protocols for Physical
Characterization

Standardized experimental protocols are crucial for the consistent and accurate determination
of the physical properties of pharmaceutical powders like Fidaxomicin-d7. The following are
general methodologies that can be applied.

Visual Inspection

Objective: To qualitatively assess the color and general appearance of the powder.
Methodology:

o Place a small, representative sample of the Fidaxomicin-d7 powder on a clean, white
surface, such as a ceramic tile or a piece of white filter paper.

o Observe the sample under controlled, consistent lighting conditions (e.g., a light box with a
standardized color temperature) against a white and a black background.

» Record the color (e.g., white, off-white, light yellow) and any other notable characteristics,
such as the presence of visible impurities or aggregation.

o Compare the observations against a reference standard or the certificate of analysis.

Light Microscopy

Objective: To examine the morphology and particle characteristics of the powder at a
microscopic level.
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Methodology:

e Prepare a slide by dispersing a small amount of Fidaxomicin-d7 powder in a suitable, non-
reactive liquid in which it is insoluble (e.g., mineral oil).

e Place a coverslip over the dispersion, taking care to avoid air bubbles.
o Examine the slide under a light microscope at various magnifications (e.g., 100x, 400x).

o Observe and document the particle shape, size distribution, and degree of agglomeration.
Digital images should be captured for record-keeping.

Experimental Workflow for Physical
Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
pharmaceutical powder such as Fidaxomicin-d7.
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Caption: Experimental workflow for the physical characterization of Fidaxomicin-d7 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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